Cas no 1050506-87-0 (GPR120 modulator 2)

GPR120 modulator 2 is a selective and potent small-molecule agonist designed to target the G protein-coupled receptor 120 (GPR120), a key regulator of metabolic and inflammatory pathways. This compound exhibits high binding affinity and functional activity, making it a valuable tool for studying GPR120-mediated signaling in metabolic disorders such as diabetes and obesity. Its optimized pharmacokinetic profile ensures improved bioavailability and stability in preclinical models. Researchers favor GPR120 modulator 2 for its specificity, minimal off-target effects, and reproducible performance in both in vitro and in vivo studies, facilitating precise investigation of GPR120's role in inflammation and insulin sensitivity.
GPR120 modulator 2 structure
GPR120 modulator 2 structure
Product Name:GPR120 modulator 2
CAS No:1050506-87-0
MF:C20H18ClNO3S
MW:387.879823207855
CID:833262
PubChem ID:25017837
Update Time:2025-05-30

GPR120 modulator 2 Chemical and Physical Properties

Names and Identifiers

    • A 876828
    • 3-[4-[[4-(2-chlorophenyl)-1,3-thiazol-2-yl]methoxy]-2-methylphenyl]propanoic acid
    • Benzenepropanoic acid, 4-[[4-(2-chlorophenyl)-2-thiazolyl]methoxy]-2-methyl-
    • GPR120 modulator 2
    • 4-[[4-(2-Chlorophenyl)-2-thiazolyl]methoxy]-2-methylbenzenepropanoic acid
    • DTXSID30648434
    • F84833
    • DA-63876
    • HY-50172
    • 1050506-87-0
    • 3-(4-{[4-(2-CHLOROPHENYL)-1,3-THIAZOL-2-YL]METHOXY}-2-METHYLPHENYL)PROPANOIC ACID
    • SCHEMBL13484553
    • AKOS030526227
    • MS-26424
    • CS-0759
    • Inchi: 1S/C20H18ClNO3S/c1-13-10-15(8-6-14(13)7-9-20(23)24)25-11-19-22-18(12-26-19)16-4-2-3-5-17(16)21/h2-6,8,10,12H,7,9,11H2,1H3,(H,23,24)
    • InChI Key: PNGZPTUFKSLWEZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=CSC(COC2C=CC(=C(C)C=2)CCC(=O)O)=N1

Computed Properties

  • Exact Mass: 387.0695923g/mol
  • Monoisotopic Mass: 387.0695923g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • Density: 1.317±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.017 g/l) (25 º C),

GPR120 modulator 2 Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

GPR120 modulator 2 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM189771-10mg
3-(4-((4-(2-chlorophenyl)thiazol-2-yl)methoxy)-2-methylphenyl)propanoic acid
1050506-87-0 98%
10mg
$219 2021-08-05
Chemenu
CM189771-50mg
3-(4-((4-(2-chlorophenyl)thiazol-2-yl)methoxy)-2-methylphenyl)propanoic acid
1050506-87-0 98%
50mg
$590 2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
G884749-5mg
GPR120 modulator 2
1050506-87-0 ≥97%
5mg
¥2,624.40 2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
G884749-10mg
GPR120 modulator 2
1050506-87-0 ≥97%
10mg
¥3,434.40 2022-01-13
ChemScence
CS-0759-5mg
GPR120 modulator 2
1050506-87-0 97.25%
5mg
$330.0 2022-04-28
ChemScence
CS-0759-10mg
GPR120 modulator 2
1050506-87-0 97.25%
10mg
$432.0 2022-04-28
ChemScence
CS-0759-50mg
GPR120 modulator 2
1050506-87-0 97.25%
50mg
$1164.0 2022-04-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci16274-5mg
GPR120 modulator 2
1050506-87-0 98%
5mg
¥2140.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci16274-10mg
GPR120 modulator 2
1050506-87-0 98%
10mg
¥2824.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci16274-50mg
GPR120 modulator 2
1050506-87-0 98%
50mg
¥6770.00 2023-09-09

Additional information on GPR120 modulator 2

GPR120 Modulator 2: A Comprehensive Overview

The compound with CAS No. 1050506-87-0, known as GPR120 Modulator 2, has emerged as a significant player in the field of pharmacology and drug development. This molecule is specifically designed to target the GPR120 receptor, a G-protein coupled receptor (GPCR) that plays a crucial role in lipid metabolism, inflammation, and energy homeostasis. Recent advancements in research have highlighted its potential therapeutic applications in treating metabolic disorders such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD). This article delves into the latest findings and implications of GPR120 Modulator 2 in both preclinical and clinical settings.

GPR120, also known as the free fatty acid receptor 4 (FFA4), is highly expressed in adipose tissue, the liver, and the central nervous system. It is activated by long-chain fatty acids, particularly omega-3 polyunsaturated fatty acids (PUFAs), which are known for their anti-inflammatory and anti-obesity effects. The discovery of GPR120 Modulator 2 has opened new avenues for developing drugs that can modulate this receptor to treat metabolic diseases. Preclinical studies have demonstrated that this modulator enhances insulin sensitivity, reduces inflammation, and promotes brown adipose tissue thermogenesis, all of which are critical for managing obesity-related complications.

One of the most promising aspects of GPR120 Modulator 2 is its ability to improve glucose metabolism without causing significant side effects commonly associated with other anti-diabetic medications. A recent study published in *Nature Medicine* revealed that administration of this modulator in obese mice led to a significant reduction in blood glucose levels and improved insulin secretion from pancreatic beta cells. These findings suggest that GPR120 Modulator 2 could be a viable option for patients with type 2 diabetes who are resistant to traditional therapies like metformin or sulfonylureas.

In addition to its metabolic benefits, GPR120 Modulator 2 has also shown potential in reducing liver steatosis, a condition characterized by excessive fat accumulation in the liver. Non-alcoholic fatty liver disease (NAFLD) is a growing health concern worldwide, particularly among individuals with obesity or metabolic syndrome. Research conducted at the University of California, San Francisco (UCSF), demonstrated that treatment with this modulator significantly reduced hepatic lipid accumulation and improved liver function markers in preclinical models. These results underscore its potential as a novel therapeutic agent for NAFLD.

The development of GPR120 Modulator 2 has been driven by advancements in structural biology and computational chemistry. Scientists have employed techniques such as X-ray crystallography and molecular docking to design molecules that selectively bind to the GPR120 receptor without affecting other GPCRs. This selectivity is crucial for minimizing off-target effects and ensuring safety in clinical applications.

Despite its promising profile, there are still challenges associated with translating GPR120 Modulator 2 into clinical practice. One major hurdle is understanding its long-term safety profile and potential side effects when administered over extended periods. Ongoing clinical trials are focusing on evaluating the tolerability of this modulator in human subjects, particularly its impact on cardiovascular health and gastrointestinal function.

Another area of active research is exploring combination therapies involving GPR120 Modulator 2 with other drugs targeting metabolic pathways. For instance, combining this modulator with GLP-1 receptor agonists or SGLT- inhibitors could enhance its efficacy while mitigating any potential adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative treatment strategies that leverage multiple pathways to combat obesity and diabetes.

In conclusion, GPR120 Modulator 2 represents a groundbreaking advancement in the field of metabolic disease therapeutics. Its ability to target the GPR1₂₀ receptor with high specificity offers new hope for patients suffering from obesity-related complications such as type ₂ diabetes and NAFLD. As research continues to uncover its full potential, it is likely that this compound will play a pivotal role in shaping future treatments for these debilitating conditions.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk